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Introduction

Peforelin is a synthetic analogue of Gonadotropin-Releasing Hormone (GnRH), specifically an
analogue of lamprey GnRH-III (I-GnRH-III).[1][2] It is utilized in swine reproductive
management for the induction and synchronization of estrus.[1] Unlike other GnRH analogues
that primarily trigger the release of Luteinizing Hormone (LH), peforelin selectively stimulates
the secretion of Follicle-Stimulating Hormone (FSH) from the anterior pituitary gland.[3][4][5]
This targeted action on FSH promotes the growth and maturation of ovarian follicles, leading to
a more predictable onset of estrus in weaned sows and in sexually mature gilts following
progestogen treatment.[1][5] These application notes provide detailed protocols for the use of
peforelin in swine, summarize key quantitative data from various studies, and illustrate the
underlying physiological pathways and experimental workflows.

Mechanism of Action

Peforelin, as a GnRH agonist, binds to GNnRH receptors on the pituitary gonadotrophs. Its
unique structure results in a preferential stimulation of the synthesis and release of FSH over
LH.[3][4] The surge in endogenous FSH stimulates the recruitment and development of a
cohort of ovarian follicles.[5] As these follicles grow, they produce estrogens, which are
responsible for the behavioral and physiological signs of estrus.[5] This hormonal cascade
ultimately leads to ovulation, making peforelin a valuable tool for synchronizing breeding
cycles within a herd.[5][6]
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Caption: Peforelin signaling pathway in swine.

Quantitative Data Summary

The efficacy of peforelin has been evaluated in numerous studies, demonstrating its impact on
key reproductive parameters in both gilts and sows of varying parities.

Table 1: Peforelin Dosage and Administration Timing

. . . Timing of
Animal Category Condition Peforelin Dosage . .
Administration

Sexually mature, ]
) 48 hours after final
) following progestogen
Gilts 150 pg (2.0 mL) progestogen
(e.g., altrenogest)
R treatment
cycle inhibition

o ) 24 hours after
Primiparous Sows Post-weaning 37.5 pg (0.5 mL) ]
weaning

] ] 24 hours after
Pluriparous Sows Post-weaning 150 ug (2.0 mL) )
weaning

Data sourced from multiple studies.[1][3][7]
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Table 2: Comparative Efficacy of Peforelin Treatment

] Peforelin Statistical
Parameter Animal Group Control Group o
Treated Significance
Estrus Rate (%) Gilts 90.0% 78.5% p < 0.05[1]
Pluriparous
93.3% 80.8% p < 0.05[3]
Sows
All Sows (Herd
93.2% 87.2% p = 0.0119[7]
Study)
Statistically
Pregnancy Rate ] better than
Gilts 94.6% Not Reported
(%) untreated (p <
0.05)[3]
Statistically
Farrowing Rate ] better than
Gilts 93.9% Not Reported

(%)

untreated (p <

0.05)[3]

Gilts (Herd p < 0.05 (for gilt

93.33% (avg) 89.23% (avg)
Study) subgroup)[1]
Weaning-to- Pluriparous

Improved - p < 0.05[3]

Estrus Interval Sows
Primiparous

Improved - p < 0.05[3]
Sows

Experimental Protocols
Protocol 1: Estrus Induction in Weaned Sows

Objective: To induce and synchronize estrus in primiparous and pluriparous sows post-

weaning.

Materials:
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Peforelin injection (e.g., Maprelin®, 75 pg/mL)[3]

Sterile syringes and needles for intramuscular injection

Animal restraining equipment

Teaser boar for estrus detection

Record-keeping materials

Methodology:

Animal Selection: Select healthy primiparous and pluriparous sows at the time of piglet
weaning. Exclude animals with general health disorders or a history of infertility.[3]

Timing of Injection: At 24 (£2) hours post-weaning, administer a single intramuscular injection
of peforelin.[3][7] The injection should be given into the neck muscle.[1]

Dosage Administration:
o For primiparous sows, administer a dose of 37.5 ug (0.5 mL).[3][7]
o For pluriparous sows (parity 2 and higher), administer a dose of 150 ug (2.0 mL).[3][7]

Estrus Detection: Beginning 48 hours after the injection, perform estrus detection at least
twice daily (e.g., morning and evening).[2][7] Utilize a teaser boar to identify sows exhibiting
the standing reflex.

Artificial Insemination (Al): Follow a standard fixed-time Al protocol based on the onset of
estrus. For example:

[e]

Sows in estrus on day 4 post-weaning (morning): Inseminate 24 hours later.[2]

o

Sows in estrus on day 5 post-weaning: Inseminate 8 hours later.[2]

[¢]

Sows still in estrus 12-24 hours after the first Al should receive a second insemination.[2]

[7]
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Data Collection: Record the weaning-to-estrus interval (WEI), estrus rate, insemination
details, farrowing rate, and total number of piglets born.

Protocol 2: Estrus Induction in Gilts

Objective: To induce and synchronize estrus in sexually mature gilts following hormonal cycle

control.

Materials:

Progestogen feed additive (e.g., altrenogest)
Peforelin injection (75 pg/mL)

Sterile syringes and needles

Teaser boar

Record-keeping materials

Methodology:

Animal Selection: Select healthy, sexually mature gilts that have exhibited at least one
natural estrus cycle.

Cycle Synchronization: Administer an oral progestogen (e.g., altrenogest, 20 mg/day) for 18
consecutive days to synchronize the gilts.[1][7]

Timing of Injection: At 48 (£2) hours after the final altrenogest administration, administer a
single intramuscular injection of peforelin into the neck muscle.[3][7]

Dosage Administration: Administer a dose of 150 pg (2.0 mL) of peforelin.[1][3]

Estrus Detection: Begin estrus detection using a teaser boar at 72 hours after the final
altrenogest treatment (24 hours post-peforelin injection).[1][7] Conduct checks twice daily.

Artificial Insemination (Al): Perform Al according to the farm's standard operating
procedures, based on the onset and duration of the standing heat.
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+ Data Collection: Record the interval from last altrenogest treatment to estrus, estrus rate,
insemination details, pregnancy rate, farrowing rate, and litter size.

Protocol for Gilts Protocol for Sows

Start: Select Sows
at Weaning

Start: Select Sexually
Mature Gilts

Administer Altrenogest
(18 days)

l

Wait 48 hours
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Estrus Detection
(from 48h post-injection)

:

Inject Peforelin (150 ug)
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'

Avrtificial Insemination

Avrtificial Insemination

End: Data Collection

End: Data Collection
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Caption: Experimental workflow for peforelin administration.
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Logical Relationships and Expected Outcomes

The application of peforelin is designed to optimize reproductive efficiency by addressing
common sources of variability in swine breeding. The logical flow from injection to improved
herd performance is based on a cascade of physiological and management-related outcomes.

Management Outcomes
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Caption: Logical flow of peforelin's effects.

Safety and Handling

o Contraindications: Do not use in prepubertal gilts, pregnant or lactating animals, or in cases
of infertility or general health disorders.[3]

o User Safety: Peforelin may cause irritation and sensitization. Individuals with known
hypersensitivity to GnRH analogues should avoid handling the product.[3] Accidental self-
injection can affect the reproductive system, and particular care should be taken by pregnant
women or women of childbearing age.[4]

» Withdrawal Period: No withdrawal period is required for meat from treated pigs when used
according to label directions.[3]

o Storage: Store refrigerated between 2°C and 8°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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